2,4,5-trifluoro-3-hydroxy-N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)propyl]benzamide

• IUPAC Name: 2,4,5-trifluoro-3-hydroxy-N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)propyl]benzamide
• InChI: InChI=1S/C13H12F3N3O3/c1-3-8(12-17-5(2)22-19-12)18-13(21)6-4-7(14)10(16)11(20)9(6)15/h4,8,20H,3H2,1-2H3,(H,18,21)
• InChI Key: VYBMIVJWANWUAS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NOC(=N1)C)NC(=O)C2=CC(=C(C(=C2F)O)F)F
• Molecular Formula: C13H12F3N3O3
• Molecular Weight: 315.25 g/mol

Description

2,4,5-trifluoro-3-hydroxy-N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)propyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound is a potent inhibitor of a specific enzyme, making it a promising candidate for the development of new drugs and treatments.

Mechanism of Action

The mechanism of action of 2,4,5-trifluoro-3-hydroxy-N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)propyl]benzamide involves the inhibition of a specific enzyme, which plays a crucial role in various biological processes. This inhibition results in the disruption of the normal functioning of the enzyme, leading to a cascade of biochemical and physiological effects that can be used for therapeutic purposes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are dependent on the specific enzyme that it inhibits. However, in general, this compound has been shown to affect various cellular processes, including cell growth, differentiation, and apoptosis. It has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

The advantages of using 2,4,5-trifluoro-3-hydroxy-N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)propyl]benzamide in lab experiments include its potency as an enzyme inhibitor, its specificity for certain enzymes, and its potential applications in various fields. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research and development of 2,4,5-trifluoro-3-hydroxy-N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)propyl]benzamide. These include further studies on its mechanism of action, its potential applications in drug discovery and development, and its potential use as a therapeutic agent for various diseases. Additionally, research can be focused on the synthesis of new derivatives of this compound with improved potency and specificity for certain enzymes.

Synthesis Methods

The synthesis of 2,4,5-trifluoro-3-hydroxy-N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)propyl]benzamide involves several steps, including the reaction of 2,4,5-trifluorobenzoyl chloride with 3-hydroxypropylamine, followed by the reaction of the resulting product with 5-methyl-1,2,4-oxadiazol-3-amine. The final step involves the reaction of the resulting compound with benzoyl chloride to obtain the desired product.

Scientific Research Applications

2,4,5-trifluoro-3-hydroxy-N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)propyl]benzamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has shown promising results as a potent inhibitor of a specific enzyme, making it a potential candidate for the development of new drugs and treatments for various diseases. In biological research, this compound has been used to study the function and mechanism of action of specific enzymes and proteins.